N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H17N5O2S/c1-9-10(2)18-17(20-15(9)23)22-14(19-16(24)11-5-6-11)8-12(21-22)13-4-3-7-25-13/h3-4,7-8,11H,5-6H2,1-2H3,(H,19,24)(H,18,20,23)
• InChI Key: FYNSUBZGYIPAMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CS3)NC(=O)C4CC4)C
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol
• CAS No.: 1172901-25-5

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Novel pyrazolopyrimidine derivatives have been synthesized through various synthetic routes involving the condensation of carboxamides with aromatic aldehydes, treatment with acetic anhydride, and reactions with ethyl chloroacetate. These compounds have been evaluated for their cytotoxic activities against cancer cell lines (HCT-116 and MCF-7) and for their ability to inhibit 5-lipoxygenase, suggesting their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Antimicrobial and Insecticidal Potential

• Pyrimidine linked pyrazole heterocyclics have been prepared and evaluated for their insecticidal and antibacterial potential. These compounds exhibit significant activity against Pseudococcidae insects and selected microorganisms, highlighting their utility in agricultural and medicinal applications (Deohate & Palaspagar, 2020).

Anticancer Activity

• The exploration of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through various synthetic methods has led to compounds with notable anticancer activity, particularly against the MCF-7 human breast adenocarcinoma cell line. These findings underscore the potential of these derivatives as promising anticancer agents (Abdellatif et al., 2014).

Antioxidant Activities

• Indane-amide substituted pyrazole, pyrimidine, pyridine, and 2-pyrone derivatives have been synthesized and investigated for their antioxidant activity. This research illustrates the potential of these compounds in designing new antioxidant agents, which could be beneficial in preventing oxidative stress-related diseases (Mohamed & El-Sayed, 2019).

Heterocyclic Synthesis

• The utility of enaminonitriles in heterocyclic synthesis has been demonstrated through the preparation of novel pyrazole, pyridine, and pyrimidine derivatives. This research not only showcases the versatility of enaminonitriles in synthesizing heterocyclic compounds but also opens up new avenues for the development of compounds with potential biological activities (Fadda et al., 2012).